Cas no 1187384-08-2 (2-bromo-1,2-dicyclopropyl-ethanone)

• Product Name: 2-bromo-1,2-dicyclopropyl-ethanone
• CAS No: 1187384-08-2
• MF: C₈H₁₁BrO
• MW: 203.076341867447
• CID: 4561877
• Update Time: 2025-05-20

2-bromo-1,2-dicyclopropyl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,2-dicyclopropylethan-1-one
• 2-bromo-1,2-dicyclopropyl-ethanone

• Inchi： 1S/C8H11BrO/c9-7(5-1-2-5)8(10)6-3-4-6/h5-7H,1-4H2
• InChI Key： LVTZQIZMGGDFCZ-UHFFFAOYSA-N
• SMILES： C(=O)(C1CC1)C(Br)C1CC1

Additional information on 2-bromo-1,2-dicyclopropyl-ethanone

Introduction to 2-Bromo-1,2-Dicyclopropyl-ethanone (CAS No. 1187384-08-2)

2-Bromo-1,2-dicyclopropyl-ethanone, with the CAS number 1187384-08-2, is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features, which include a bromine atom and two cyclopropyl groups attached to a ketone moiety. These structural elements endow the compound with a range of chemical properties that make it an attractive candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The synthesis of 2-bromo-1,2-dicyclopropyl-ethanone has been extensively studied, and several efficient methods have been reported in the literature. One notable approach involves the bromination of 1,2-dicyclopropyl-ethanone using N-bromosuccinimide (NBS) in an inert solvent such as dichloromethane. This method provides high yields and excellent selectivity, making it a preferred route for large-scale production. The resulting compound can be further functionalized through various chemical transformations, such as nucleophilic substitution reactions, to generate a wide array of derivatives with diverse biological activities.

In the realm of medicinal chemistry, 2-bromo-1,2-dicyclopropyl-ethanone has shown promise as a building block for the synthesis of novel drugs. Recent studies have explored its potential as an intermediate in the development of antiviral agents, anticancer drugs, and other therapeutic molecules. For instance, researchers at the University of California have reported the use of this compound in the synthesis of a series of cyclopropyl-containing antiviral agents that exhibit potent activity against HIV and hepatitis C virus (HCV). The unique electronic and steric properties of the cyclopropyl groups contribute to the enhanced binding affinity and selectivity of these compounds towards their target enzymes.

Beyond its applications in drug discovery, 2-bromo-1,2-dicyclopropyl-ethanone has also found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the preparation of functional polymers with tailored properties. These polymers can be used in various applications, including drug delivery systems, coatings, and electronic materials. For example, a recent study published in the Journal of Polymer Science demonstrated that copolymers derived from 2-bromo-1,2-dicyclopropyl-ethanone exhibit excellent biocompatibility and controlled release properties when used as drug carriers.

The environmental impact of 2-bromo-1,2-dicyclopropyl-ethanone is another important consideration. While the compound itself is not classified as hazardous or toxic under current regulations, its production and use should be conducted with appropriate safety measures to minimize any potential risks. Researchers are actively exploring greener synthetic methods to reduce the environmental footprint associated with its production. One such approach involves the use of catalytic systems that minimize waste generation and energy consumption.

In conclusion, 2-bromo-1,2-dicyclopropyl-ethanone (CAS No. 1187384-08-2) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and versatile reactivity make it an invaluable tool for researchers seeking to develop new drugs and advanced materials. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its impact on various scientific fields.